Cas no 2228981-59-5 (tert-butyl N-1-(3,5-difluorophenyl)-2-oxoethyl-N-methylcarbamate)

• Product Name: tert-butyl N-1-(3,5-difluorophenyl)-2-oxoethyl-N-methylcarbamate
• CAS No: 2228981-59-5
• MF: C₁₄H₁₇F₂NO₃
• MW: 285.286491155624
• CID: 5935073
• PubChem ID: 165686082
• Update Time: 2025-06-13

tert-butyl N-1-(3,5-difluorophenyl)-2-oxoethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(3,5-difluorophenyl)-2-oxoethyl-N-methylcarbamate
• 2228981-59-5
• EN300-1874065
• tert-butyl N-[1-(3,5-difluorophenyl)-2-oxoethyl]-N-methylcarbamate

• Inchi： 1S/C14H17F2NO3/c1-14(2,3)20-13(19)17(4)12(8-18)9-5-10(15)7-11(16)6-9/h5-8,12H,1-4H3
• InChI Key： LJPBSYFNIKKBBL-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C(C=O)N(C)C(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 285.11764973g/mol
• Monoisotopic Mass: 285.11764973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-1-(3,5-difluorophenyl)-2-oxoethyl-N-methylcarbamate

Research Brief on tert-Butyl N-1-(3,5-Difluorophenyl)-2-Oxoethyl-N-Methylcarbamate (CAS: 2228981-59-5)

The compound tert-butyl N-1-(3,5-difluorophenyl)-2-oxoethyl-N-methylcarbamate (CAS: 2228981-59-5) has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic relevance.

Recent studies have highlighted the role of tert-butyl N-1-(3,5-difluorophenyl)-2-oxoethyl-N-methylcarbamate as a key intermediate in the synthesis of novel small-molecule inhibitors targeting enzymes involved in inflammatory and oncogenic pathways. The compound's unique structural features, including the difluorophenyl moiety and the carbamate group, contribute to its stability and bioactivity, making it a promising candidate for further pharmacological evaluation.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of this compound via a multi-step route involving the condensation of 3,5-difluorophenylacetic acid derivatives with tert-butyl N-methylcarbamate. The researchers reported a high yield (85%) and purity (>98%), underscoring its suitability for scalable production. Subsequent in vitro assays revealed moderate inhibitory activity against select kinases, suggesting potential applications in targeted cancer therapies.

Further investigations into the mechanism of action have elucidated that tert-butyl N-1-(3,5-difluorophenyl)-2-oxoethyl-N-methylcarbamate acts as a reversible inhibitor of protein-protein interactions (PPIs) critical for cell signaling. Molecular docking simulations indicate that the compound binds to the hydrophobic pocket of target proteins, disrupting their function. This finding aligns with ongoing efforts to develop PPI modulators for diseases such as rheumatoid arthritis and certain cancers.

In addition to its therapeutic potential, the compound has also been explored for its utility in chemical biology tools. A recent preprint on bioRxiv detailed its incorporation into activity-based probes (ABPs) for profiling enzyme activity in complex biological samples. The probes exhibited high selectivity and sensitivity, enabling researchers to map enzyme networks in real time.

Despite these advances, challenges remain in optimizing the pharmacokinetic properties of tert-butyl N-1-(3,5-difluorophenyl)-2-oxoethyl-N-methylcarbamate. Preliminary ADMET (absorption, distribution, metabolism, excretion, and toxicity) studies indicate moderate solubility and metabolic stability, prompting calls for structural modifications to enhance its drug-like characteristics. Collaborative efforts between academia and industry are underway to address these limitations.

In conclusion, tert-butyl N-1-(3,5-difluorophenyl)-2-oxoethyl-N-methylcarbamate (CAS: 2228981-59-5) represents a versatile scaffold with significant potential in drug discovery and chemical biology. Continued research into its synthesis, mechanism, and applications will likely yield innovative therapeutic strategies and tools for understanding complex biological systems.